Cas no 68913-85-9 (2,3,4-Trimethoxyphenylacetonitrile)

• Product Name: 2,3,4-Trimethoxyphenylacetonitrile
• CAS No: 68913-85-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD00060292
• CID: 505940
• PubChem ID: 144317
• Update Time: 2025-11-01

2,3,4-Trimethoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2,3,4-trimethoxy-
• 2,3,4-Trimethoxyphenylacetonitrile
• 2-(2,3,4-trimethoxyphenyl)acetonitrile
• 2,3,4-Trimethoxyphenylacetonitrile; 98%
• 68913-85-9
• A836287
• SCHEMBL6234576
• FT-0676323
• 2,3,4-trimethoxyphenyl-acetonitrile
• trimethoxy phenyl acetonitrile
• AKOS015851713
• EN300-1844613
• DTXSID60218987
• CS-0119748
• (2,3,4-trimethoxyphenyl)acetonitrile
• FS-5455
• 2-(2,3,4-trimethoxyphenyl)ethanenitrile
• MFCD00060292
• DB-019666
• DTXCID10141478

• MDL： MFCD00060292
• Inchi： 1S/C11H13NO3/c1-13-9-5-4-8(6-7-12)10(14-2)11(9)15-3/h4-5H,6H2,1-3H3
• InChI Key： RZVUKELRMABJPI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CC#N)OC)OC

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 。
• Density: 1.104
• Melting Point: 29-31°C
• Boiling Point: 135°C 1mm
• Flash Point: 126.9°C
• Refractive Index: 1.506
• PSA: 51.48000
• LogP: 1.77848
• Solubility: 。

2,3,4-Trimethoxyphenylacetonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL

Additional information on 2,3,4-Trimethoxyphenylacetonitrile

Comprehensive Overview of 2,3,4-Trimethoxyphenylacetonitrile (CAS No. 68913-85-9): Properties, Applications, and Industry Insights

2,3,4-Trimethoxyphenylacetonitrile (CAS No. 68913-85-9) is a specialized organic compound belonging to the family of methoxy-substituted phenylacetonitriles. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The presence of three methoxy groups at the 2, 3, and 4 positions of the phenyl ring enhances its electron-donating properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2,3,4-Trimethoxyphenylacetonitrile synthesis", "CAS 68913-85-9 applications", and "methoxy-substituted nitriles in drug development", reflecting its growing relevance.

The compound's molecular formula, C₁₁H₁₃NO₃, and its distinct nitrile functional group contribute to its utility in constructing complex molecules. In recent years, the demand for high-purity 2,3,4-Trimethoxyphenylacetonitrile has surged, driven by its role in developing bioactive compounds and flavoring agents. A trending topic in scientific forums is the compound's potential in green chemistry, where researchers explore eco-friendly synthesis routes to minimize waste and energy consumption. Keywords such as "sustainable nitrile derivatives" and "green synthesis of 68913-85-9" highlight this focus.

From a commercial perspective, 2,3,4-Trimethoxyphenylacetonitrile is often sourced for pharmaceutical intermediates and fine chemical production. Its stability under various reaction conditions makes it a preferred choice for multistep organic synthesis. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, addressing queries such as "how to analyze 68913-85-9 purity" and "quality control for Trimethoxyphenylacetonitrile". The compound's compatibility with catalysts and ligands further expands its applications in asymmetric synthesis, a hot topic in catalysis research.

In the context of market trends, the global demand for specialty nitriles like 2,3,4-Trimethoxyphenylacetonitrile is projected to grow, particularly in regions with robust pharmaceutical manufacturing sectors. Searches for "suppliers of CAS 68913-85-9" and "Trimethoxyphenylacetonitrile price trends" reflect this commercial interest. Additionally, the compound's role in fragrance formulation and material science is gaining traction, with studies exploring its derivatives for polymer modification and surface coatings.

Safety and handling of 2,3,4-Trimethoxyphenylacetonitrile are also frequently discussed, with emphasis on proper storage conditions and material compatibility. While not classified as hazardous under standard regulations, best practices recommend using personal protective equipment (PPE) during handling. Queries like "68913-85-9 safety data sheet" and "handling precautions for Trimethoxyphenylacetonitrile" are common among laboratory personnel.

In summary, 2,3,4-Trimethoxyphenylacetonitrile (CAS No. 68913-85-9) is a multifaceted compound with expanding applications across pharmaceuticals, agrochemicals, and material science. Its synthesis, purity analysis, and commercial availability remain key areas of interest, aligning with broader industry shifts toward sustainable chemistry and high-value intermediates. As research continues, this compound is poised to play a pivotal role in advancing molecular design and industrial innovation.